Cas no 1638763-98-0 (4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1638763-98-0
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 5102338
• Update Time: 2026-03-03

4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C9H9ClN2/c1-6-4-8-7(5-10)2-3-11-9(8)12-6/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： MIYXBBMSXKWVSE-UHFFFAOYSA-N
• SMILES： C12NC(C)=CC1=C(CCl)C=CN=2

Additional information on 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 4-(Chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638763-98-0)

4-(Chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638763-98-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloromethyl group and a methyl substituent on the pyrrolo[2,3-b]pyridine scaffold imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development activities.

The chemical structure of 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine is characterized by a fused heterocyclic ring system with a chlorine atom attached to a methyl group. This structural feature provides a platform for further functionalization and derivatization, enabling the synthesis of a wide range of analogs with tailored properties. The chloromethyl group can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions, which are crucial for the development of new compounds with enhanced biological activity.

In recent years, significant progress has been made in understanding the biological activities of 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine derivatives can effectively inhibit the activity of specific kinases involved in cancer cell proliferation and survival. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer agents.

Beyond its anti-cancer properties, 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine has also shown promise in the treatment of inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These results suggest that 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves the reaction of 4-chloromethyl-1H-pyrrole-2-carbaldehyde with an appropriate amine followed by cyclization under acidic conditions. This approach allows for the synthesis of a diverse array of substituted pyrrolo[2,3-b]pyridines with high yields and purity.

The pharmacokinetic properties of 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and low toxicity, making it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 4-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1638763-98-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for the development of new therapeutic agents targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, further solidifying its significance in the field.